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CAS No.: 120103-19-7
Cat. No.: B058541
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Executive Summary

4-Amino-2,5-difluorophenol (CAS 120103-19-7) is a specialized fluorinated aromatic building
block that serves as a critical intermediate in the synthesis of bioactive small molecules and
high-performance polymers. Its structural uniqueness lies in the para-relationship between the
amino and hydroxyl groups, flanked by fluorine atoms at the 2 and 5 positions.

This substitution pattern imparts distinct electronic properties: the fluorine atoms significantly
increase the acidity of the phenolic hydroxyl group (lowering pKa) while reducing the
nucleophilicity of the amine via inductive electron withdrawal. Researchers utilize this
"electronic push-pull" to achieve regioselective functionalization in the development of IRE1
kinase modulators, fluorinated polyimides, and agrochemical bioisosteres.

This guide details the mechanistic rationale, experimental protocols, and safety considerations
for deploying this compound in advanced research.

Chemical Profile & Reactivity Analysis
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Understanding the electronic landscape of 4-Amino-2,5-difluorophenol is prerequisite to

successful synthetic design.

Property Value | Characteristic Implication for Synthesis
Unique identifier for

CAS Number 120103-19-7
procurement.

Molecular Formula CeHsF2NO MW: 145.11 g/mol .[1][2][3]

Acidity (Phenol)

High (pKa est. ~7.5 - 8.0)

The 2,5-difluoro substitution
stabilizes the phenoxide anion,
facilitating O-arylation (SNAr)
under mild basic conditions.

Inductive effect of Fluorine
reduces lone pair availability

compared to non-fluorinated

Nucleophilicity (Amine) Moderate/Low - _ _
aniline, reducing competing N-
arylation during ether
synthesis.

Fluorine blocks C-H oxidation
) - ] sites (C2/C5), extending the
Metabolic Stability High

half-life of derived drug

scaffolds.

Application I: Medicinal Chemistry (Kinase

Inhibitors)

The primary pharmaceutical application of 4-Amino-2,5-difluorophenol is in the synthesis of

Phenoxypyridylpyrimidine derivatives, specifically targeting the Inositol-Requiring Enzyme 1

(IRE1) pathway. The compound serves as the "warhead" or binding core, where the

difluorophenol moiety acts as a bioisostere that enhances binding affinity through hydrogen

bonding and hydrophobic interactions.

Mechanistic Insight: Regioselective SNAr Coupling
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In the synthesis of kinase inhibitors, the challenge is often coupling the phenol to a heteroaryl
halide (e.g., chloropyrimidine) without protecting the amine. Due to the electron-withdrawing
nature of the fluorine atoms, the phenol becomes more acidic, allowing for selective
deprotonation and O-arylation over N-arylation.

Experimental Protocol: Synthesis of Phenoxypyridyl
Scaffolds

Objective: Couple 4-Amino-2,5-difluorophenol to a 4,6-dichloropyrimidine derivative via an
ether linkage.

Reagents:

4-Amino-2,5-difluorophenol (1.0 eq)

4,6-Dichloropyrimidine (1.1 eq)

Cesium Carbonate (Cs2CO0s) (2.0 eq)

Solvent: DMSO or DMF (Anhydrous)

Step-by-Step Methodology:

Preparation: Charge a flame-dried reaction flask with 4-Amino-2,5-difluorophenol (1.0 eq)
and Cs2CO0s (2.0 eq) in anhydrous DMSO (0.2 M concentration).

¢ Activation: Stir at room temperature for 30 minutes. The base deprotonates the phenol to
form the phenoxide anion. Note: The solution typically darkens.

o Addition: Add 4,6-dichloropyrimidine (1.1 eq) dropwise.

e Reaction: Heat the mixture to 60°C for 4-6 hours. Monitor via LC-MS for the formation of the
mono-substituted ether product.

o Workup: Dilute with ethyl acetate, wash with water (3x) to remove DMSO, and dry over
Naz2S0a.

 Purification: Flash column chromatography (Hexane/EtOAc gradient).
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Pathway Visualization (IRE1 Modulator Synthesis)
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Figure 1: Regioselective synthesis workflow for phenoxypyridylpyrimidine scaffolds. The
protocol leverages the acidity of the fluorinated phenol for selective O-arylation.

Application II: Material Science (Fluorinated
Polyimides)

In material science, 4-Amino-2,5-difluorophenol is utilized as a functional monomer for
fluorinated polyimides. The incorporation of fluorine atoms lowers the dielectric constant (low-k
materials) and reduces water absorption, critical for microelectronics. The hydroxyl group
provides a site for thermal crosslinking or post-polymerization functionalization, enhancing the
glass transition temperature (Tg).

Polymerization Strategy

The amine group reacts with dianhydrides (e.g., 6FDA) to form polyamic acid, which is
subsequently imidized. The 2,5-difluoro substitution prevents oxidation of the aromatic ring at
high processing temperatures.

Experimental Protocol: Poly(hydroxyimide) Synthesis

Objective: Synthesize a fluorinated polyimide precursor.
Reagents:

e 4-Amino-2,5-difluorophenol (2.0 eq - acting as chain terminator or co-monomer)
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o 4.4'-(Hexafluoroisopropylidene)diphthalic anhydride (6FDA) (1.0 eq)
» Solvent: NMP (N-Methyl-2-pyrrolidone)

Step-by-Step Methodology:

Dissolution: Dissolve 6FDA in NMP under nitrogen atmosphere.

Addition: Add 4-Amino-2,5-difluorophenol slowly at 0°C.

Polymerization: Stir at room temperature for 12 hours to form the polyamic acid intermediate.

Imidization: Add chemical imidization reagents (Acetic anhydride/Pyridine) or perform
thermal imidization (stepwise heating to 250°C).

Precipitation: Pour the viscous solution into methanol to precipitate the polymer fiber.

Polymerization Workflow Diagram
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Figure 2: Synthesis pathway for fluorinated polyimides. The difluorophenol moiety is integrated
to enhance thermal stability and electrical properties.

Handling, Safety & Stability

Signal Word:WARNING Hazard Statements: H315 (Skin Irritation), H319 (Eye Irritation), H335
(Respiratory Irritation).

o Storage: Store at 2-8°C under an inert atmosphere (Nitrogen or Argon). The amine is
susceptible to oxidation (browning) upon air exposure.

 Solubility: Soluble in DMSO, DMF, Methanol. Sparingly soluble in water.

o PPE: Nitrile gloves, safety goggles, and fume hood usage are mandatory. Avoid contact with
strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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